Ethyl 1-(2-(cyclopentyloxy)isonicotinoyl)piperidine-4-carboxylate
Overview
Description
Ethyl 1-(2-(cyclopentyloxy)isonicotinoyl)piperidine-4-carboxylate, commonly known as CPIP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CPIP is a piperidine derivative that has a unique molecular structure, which makes it an interesting compound for researchers to investigate. In
Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 1-(2-(cyclopentyloxy)isonicotinoyl)piperidine-4-carboxylate serves as a crucial intermediate in the synthesis of various chemical compounds. Chen Ying-qi (2007) highlighted its importance in the synthesis of Ethyl 4-piperidingcarboxylate, indicating its utility in producing intermediates with high yields and the potential for reusing catalysts in the process (Chen Ying-qi, 2007). Additionally, the compound has been implicated in the enzymatic synthesis of isoniazid, showcasing its versatility in non-aqueous media and highlighting a novel approach to synthesizing important pharmaceutical agents (G. Yadav, S. Joshi, & P. S. Lathi, 2005).
Pharmaceutical Applications
In the realm of pharmaceutical research, this compound has been investigated for its potential as a prodrug. R. Humerickhouse et al. (2000) characterized the hydrolysis of a related compound, CPT-11, by human liver carboxylesterase enzymes, highlighting the importance of such intermediates in the activation of prodrugs and their role in cancer treatment (R. Humerickhouse et al., 2000). Moreover, research by A. Rehman et al. (2018) on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids demonstrates the compound's utility in synthesizing potential anticancer agents, further illustrating its significance in developing new therapeutic molecules (A. Rehman et al., 2018).
Mechanism of Action
properties
IUPAC Name |
ethyl 1-(2-cyclopentyloxypyridine-4-carbonyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c1-2-24-19(23)14-8-11-21(12-9-14)18(22)15-7-10-20-17(13-15)25-16-5-3-4-6-16/h7,10,13-14,16H,2-6,8-9,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKZNALOQIPCJBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C2=CC(=NC=C2)OC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 5-phenyl-3-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]thiophene-2-carboxylate](/img/structure/B2831048.png)
![N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2831054.png)
![N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2831056.png)
![6-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydro-3(2H)-pyridazinone](/img/structure/B2831057.png)
![2-[(5-Chloropyrimidin-2-yl)amino]-1-(2,3-dihydro-1-benzofuran-5-yl)ethanol](/img/structure/B2831058.png)
![5-[2-(3,4-Dichlorophenyl)-2-oxoethyl]-1,3-dimethyl-1,3-diazinane-2,4,6-trione](/img/structure/B2831059.png)
![8-(2,5-Dimethylphenyl)-1-methyl-3-propyl-1,3,5-trihydroimidazolidino[1,2-h]pur ine-2,4-dione](/img/structure/B2831061.png)
![N-(3-fluorophenyl)-3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide](/img/structure/B2831064.png)
![(E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-((2-isopropylphenyl)amino)acrylonitrile](/img/structure/B2831068.png)